1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol

• Molecular Formula: C51H94O6
• Molecular Weight: 803.3 g/mol
• InChI: InChI=1S/C51H94O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h19,21-22,24,48H,4-18,20,23,25-47H2,1-3H3
• InChIKey: RUOVJPPUXXFZPC-UHFFFAOYSA-N

1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol – Defined Triacylglycerol Standard for Quantitative Lipidomics

1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol (CAS 74257-22-0; synonym 1,2-Palmitolein-3-Palmitin, TG(16:1/16:1/16:0), abbreviation PoPoP) is a structurally defined, single-molecular-species triacylglycerol (TAG) belonging to the TG 48:2 subclass. It bears two palmitoleoyl (C16:1, cis-Δ9) chains esterified at the sn-1 and sn-2 positions of the glycerol backbone and one palmitoyl (C16:0) chain at the sn-3 position, supplied as a racemic mixture [1]. This compound has been identified and quantified in the fat body of male Bombus lapidarius bumblebees and represents one enantiomer (sn-16:1-16:1-16:0) that constitutes 70.5% of the natural TG 16:0/16:1/16:1 regioisomer pool in sea buckthorn pulp oil [2].

1

Defined single-molecular-species TAG standard for quantitative lipidomics

2

Racemic mixture with fixed sn-1,2 dipalmitoleoyl / sn-3 palmitoyl architecture

3

Reported occurrence in natural lipid extracts (bumblebee fat body, sea buckthorn oil)

• [1] Cvačka J, Hovorka O, Jiroš P, Kindl J, Stránský K, Valterová I. Analysis of triacylglycerols in fat body of bumblebees by chromatographic methods. J Chromatogr A. 2006;1101(1-2):226-237. View Source
• [2] Kalpio M, Linderborg KM, Fabritius M, Kallio H, Yang B. Strategy for stereospecific characterization of natural triacylglycerols using multidimensional chromatography and mass spectrometry. J Chromatogr A. 2021;1641:461992. View Source

Why Positional Isomers of 1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol Cannot Be Interchanged

Triacylglycerols sharing the identical fatty acid sum composition (three C16 chains, two double-bond equivalents) but differing in the positional distribution of saturated (C16:0) versus monounsaturated (C16:1) acyl chains are chemically and biologically distinct entities. In natural TAG 16:0/16:1/16:1, palmitic acid (C16:0) is located predominantly in a primary (sn-1 or sn-3) position, with only approximately 5% occupying the sn-2 position [1]. Furthermore, the two enantiomers sn-16:1-16:1-16:0 and sn-16:0-16:1-16:1 are present in a non-racemic ratio of 70.5:29.5 in natural sources [1]. Consequently, using an undefined TAG mixture, a different regioisomer, or a single enantiomer in place of the racemic 1,2-dipalmitoleoyl-3-palmitoyl compound introduces uncontrolled variables that compromise quantitative accuracy in lipidomics workflows and confound biological interpretation in metabolic or nutritional studies [2].

Positional isomer

Undefined regioisomer mixtures may contain C16:0 at the sn-2 position, introducing calibration bias in MRM assays.

Enantiomer ratio

Natural enantiomeric ratios are non-racemic (70.5:29.5); a single enantiomer cannot substitute the racemic standard for chiral quantification.

Physical state

Tripalmitin (solid) requires heating for dissolution; the liquid physical state of the target compound reduces sample preparation variability.

• [1] Kalpio M, Linderborg KM, Fabritius M, Kallio H, Yang B. Strategy for stereospecific characterization of natural triacylglycerols using multidimensional chromatography and mass spectrometry. J Chromatogr A. 2021;1641:461992. View Source
• [2] Han X, Ye H. Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. J Agric Food Chem. 2021;69(32):8895-8909. View Source

Quantitative Differentiation of 1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol Against Closest Analogs

Enantiomeric Ratio Differentiation: sn-16:1-16:1-16:0 vs. sn-16:0-16:1-16:1 in Natural Sources

In the natural TAG 16:0/16:1/16:1 regioisomer pool from sea buckthorn (Hippophaë rhamnoides) pulp oil, the enantiomeric ratio of sn-16:1-16:1-16:0 (one enantiomer of the racemic target compound) to sn-16:0-16:1-16:1 was determined as 70.5:29.5 using chiral-phase HPLC coupled with ammonia negative ion chemical ionization mass spectrometry (NICI-MS) [1]. This 2.39-fold enrichment of the sn-16:1-16:1-16:0 enantiomer over its antipode demonstrates that the two enantiomers are not equally abundant in nature and cannot be treated as interchangeable in quantitative assays.

Enantiomeric ratio

Reported

sn-16:1-16:1-16:0 70.5% vs. sn-16:0-16:1-16:1 29.5% in sea buckthorn oil (2.39-fold enrichment)

Supports enantiomeric quantification context in natural TAG pools.

Chiral-phase HPLC-NICI-MS; zero-enantiomeric-excess baseline calibration.

Evidence Dimension	Enantiomeric ratio in natural TAG pool
Target Compound Data	sn-16:1-16:1-16:0 (one enantiomer of racemic 1,2-dipalmitoleoyl-3-palmitoyl-rac-glycerol): 70.5% of the regioisomer pool
Comparator Or Baseline	sn-16:0-16:1-16:1 (opposite enantiomer): 29.5% of the regioisomer pool
Quantified Difference	Ratio 70.5:29.5; 2.39-fold enrichment of the sn-16:1-16:1-16:0 enantiomer
Conditions	Chiral-phase HPLC on cellulose tris-(3,5-dimethylphenylcarbamate) with ammonia NICI-MS detection; sea buckthorn pulp oil TAG extract

Why This Matters

This establishes the biological relevance of the sn-16:1-16:1-16:0 configuration and justifies procurement of the racemic standard as the appropriate reference for enantiomeric quantification in natural samples.

• [1] Kalpio M, Linderborg KM, Fabritius M, Kallio H, Yang B. Strategy for stereospecific characterization of natural triacylglycerols using multidimensional chromatography and mass spectrometry. J Chromatogr A. 2021;1641:461992. View Source

Positional Architecture Specificity: sn-2 C16:0 Occupancy vs. Symmetric TAGs

Within the broader class of TAG 16:0/16:1/16:1 molecular species, palmitic acid (C16:0) is located predominantly in a primary (sn-1 or sn-3) position. The same chiral-phase HPLC study that resolved enantiomers also quantified the positional distribution: among TAGs 16:0/16:0/18:2 and 16:0/16:0/16:1, only approximately 5% carried C16:0 in the sn-2 position, meaning approximately 95% were symmetric species (sn-16:0-18:2-16:0 and sn-16:0-16:1-16:0, respectively) [1]. Thus, a generic TAG(16:0/16:1/16:1) designation without specified sn-architecture may represent a mixture containing up to ~5% of a regioisomer with C16:0 at sn-2—a significant confounding factor for quantitative lipidomics requiring molecular-species-level resolution.

Positional architecture

Cross-study

~5% sn-2 C16:0 contamination risk in undefined TAG(16:0/16:1/16:1) references vs. 0% in target compound

Defined sn-3 palmitoyl architecture eliminates positional ambiguity for MRM calibration.

Data from related diacid-TAGs; class-level inference applies.

Evidence Dimension	Proportion of TAG molecules with C16:0 occupying the sn-2 position
Target Compound Data	1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol: C16:0 at sn-3 (primary position); 0% sn-2 C16:0 occupancy by definition
Comparator Or Baseline	Undefined TAG(16:0/16:1/16:1) mixtures: ~5% may have C16:0 at sn-2 position (class-level data from related diacid-TAGs)
Quantified Difference	~5 percentage-point contamination risk when using undefined regioisomer mixtures versus the defined sn-1,2 Po / sn-3 P architecture
Conditions	Chiral-phase and reversed-phase HPLC with MS; natural plant oil TAG extracts (sea buckthorn)

Why This Matters

Procuring the explicitly defined 1,2-dipalmitoleoyl-3-palmitoyl regioisomer eliminates the ~5% positional uncertainty inherent in generic TAG(16:0/16:1/16:1) reference materials, enabling accurate calibration in MRM-based lipidomics assays.

• [1] Kalpio M, Linderborg KM, Fabritius M, Kallio H, Yang B. Strategy for stereospecific characterization of natural triacylglycerols using multidimensional chromatography and mass spectrometry. J Chromatogr A. 2021;1641:461992. View Source

Physical State Contrast: Liquid 1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol vs. Solid Tripalmitin at Ambient Temperature

1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol is supplied and described as a liquid at ambient temperature , consistent with the presence of two monounsaturated C16:1 chains that introduce cis-double-bond kinks disrupting tight acyl-chain packing. In contrast, the fully saturated analog tripalmitin (TG 16:0/16:0/16:0; PPP) is a crystalline solid with a reported melting point of 66–68 °C . This physical-state difference—liquid versus solid at room temperature—arises solely from the substitution of two saturated palmitoyl chains with two monounsaturated palmitoleoyl chains within an otherwise identical C51 carbon framework.

Physical state

Class-level

Liquid at ambient temperature; >40 °C phase transition gap vs. solid tripalmitin (mp 66–68 °C)

Simplifies direct dissolution in organic solvents; reduces heating-related variability.

Physical state specified by supplier; independent verification recommended.

Evidence Dimension	Physical state at ambient temperature (approx. 20–25 °C)
Target Compound Data	Liquid (formulation: a liquid; density 0.924±0.06 g/cm³; C51H94O6, MW 803.29)
Comparator Or Baseline	Tripalmitin (TG 16:0/16:0/16:0; PPP): crystalline solid; melting point 66–68 °C; C51H98O6, MW 807.36
Quantified Difference	Phase transition gap of >40 °C between the liquid state of PoPoP and the solid state of PPP at room temperature
Conditions	Ambient temperature (20–25 °C); compounds in neat form as supplied commercially

Why This Matters

The liquid physical state of 1,2-dipalmitoleoyl-3-palmitoyl-rac-glycerol simplifies direct dissolution in organic solvents for LC-MS workflows without the heating step required for solid tripalmitin, reducing sample preparation variability.

Certified Purity Specification: ≥98% for Quantitative Analytical Standardization

The Cayman Chemical product (Item No. 27387) specifies a purity of ≥98% for 1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol, supplied as a liquid with a formula weight of 803.3 and long-term storage stability of ≥2 years at −20 °C [1]. This defined purity level contrasts with the inherent compositional variability of natural oil-derived TAG extracts, where the TG 48:2 fraction comprises a complex mixture of regioisomers and enantiomers at indeterminate relative abundances [2]. A ≥98% purity specification provides the traceability required for constructing external calibration curves in targeted lipidomics using multiple reaction monitoring (MRM) on triple-quadrupole LC-MS/MS platforms.

Certified purity

Specification review

≥98% (Cayman Item 27387); ≥2 year stability at −20 °C

Enables reliable external calibration with documented traceability.

Supplier-reported specification; validate for specific LC-MS/MS platform.

Evidence Dimension	Certified chemical purity
Target Compound Data	≥98% (Cayman Chemical Item No. 27387); MW 803.3; ≥2 year stability at −20 °C
Comparator Or Baseline	Natural oil-derived TG 48:2 fractions: variable purity; complex regioisomer/enantiomer mixtures; no batch-to-batch certified purity specification
Quantified Difference	≥98% single molecular species vs. indeterminate mixture composition
Conditions	Commercial product specification; purity determined by the manufacturer's validated analytical method

Why This Matters

Certified ≥98% purity with documented stability enables reliable external calibration in quantitative lipidomics, meeting the traceability requirements of journals and regulatory bodies that increasingly mandate the use of defined chemical standards.

• [1] Cayman Chemical. 1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol Product Information. Item No. 27387. Purity ≥98%; Stability ≥2 years at −20 °C. CAS 74257-22-0. View Source
• [2] Cvačka J, Hovorka O, Jiroš P, Kindl J, Stránský K, Valterová I. Analysis of triacylglycerols in fat body of bumblebees by chromatographic methods. J Chromatogr A. 2006;1101(1-2):226-237. View Source

Species-Specific Occurrence: Biomarker Value in Bombus lapidarius Fat Body TAG Profiling

Among six bumblebee species analyzed (Bombus lucorum, B. terrestris, B. lapidarius, B. hypnorum, B. hortorum, and B. confusus), PoPoP (1,2-dipalmitoleoyl-3-palmitoyl-glycerol) was identified as one of the abundant and species-characteristic TAG molecular species, with the composition of both fatty acids and TAGs found to be species-specific [1]. This species-level specificity was further refined in subsequent studies localizing PoPoP specifically to the fat body of male B. lapidarius individuals . By contrast, the fully saturated tripalmitin (PPP) and triolein (OOO) are broadly distributed across taxa and tissues, lacking this entomological biomarker specificity.

Species occurrence

Reported

Abundant in male B. lapidarius fat body; species-discriminating vs. broadly distributed triolein

Provides an authentic standard for entomological lipidomics and pollinator research.

Identification by GC and HPLC-APCI-MS; species specificity context-dependent.

Evidence Dimension	Species-level specificity of TAG occurrence in bumblebee fat body
Target Compound Data	PoPoP: abundant in male B. lapidarius fat body; detected among species-specific TAG profiles
Comparator Or Baseline	OOO (triolein) and POO: broadly distributed across multiple bumblebee species without marked species specificity
Quantified Difference	Species-specific versus pan-species distribution (qualitative compositional difference documented by GC and HPLC-APCI-MS)
Conditions	Semi-preparative TLC isolation from bumblebee fat body; GC fatty acid profiling; non-aqueous reversed-phase HPLC-APCI-MS and silver-ion chromatography

Why This Matters

For researchers studying bumblebee lipid metabolism or using B. lapidarius as a pollinator model organism, 1,2-dipalmitoleoyl-3-palmitoyl-rac-glycerol serves as a species-specific authentic standard essential for accurate TAG identification and quantification.

• [1] Cvačka J, Hovorka O, Jiroš P, Kindl J, Stránský K, Valterová I. Analysis of triacylglycerols in fat body of bumblebees by chromatographic methods. J Chromatogr A. 2006;1101(1-2):226-237. View Source

Recommended Application Scenarios for 1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol Based on Verified Evidence

Quantitative Serum Lipidomics Using LC-MS/MS MRM with a Defined TG 48:2 Calibration Standard

In targeted serum lipidomics workflows employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) in multiple reaction monitoring (MRM) mode, 1,2-dipalmitoleoyl-3-palmitoyl-rac-glycerol serves as an authentic, high-purity (≥98%) external calibration standard for the TG 48:2 subclass [1]. Its defined sn-1,2-dipalmitoleoyl / sn-3-palmitoyl architecture eliminates the positional ambiguity present in generic TG(16:0/16:1/16:1) references, where up to ~5% of molecules may carry C16:0 at the sn-2 position . The liquid physical state at room temperature facilitates gravimetric preparation of stock solutions in chloroform or methanol without a heating step, improving inter-operator reproducibility [1].

Chiral Enantiomeric Ratio Determination in Natural Oils and Food Matrices

When developing or validating chiral-phase HPLC methods for stereospecific TAG analysis, 1,2-dipalmitoleoyl-3-palmitoyl-rac-glycerol provides a racemic reference standard against which the natural enantiomeric excess can be measured. In sea buckthorn pulp oil, the natural enantiomeric ratio of sn-16:1-16:1-16:0 to sn-16:0-16:1-16:1 is 70.5:29.5 [1]; the racemic standard (1:1 mixture) serves as the essential zero-enantiomeric-excess baseline for method calibration and validation. This application is directly supported by the published multidimensional chromatography–mass spectrometry strategy that used synthesized enantiopure TAGs for method development [1].

Bumblebee Fat Body Lipidomics and Pollinator Metabolic Research

For entomological studies investigating lipid storage and mobilization in bumblebees, particularly in Bombus lapidarius, 1,2-dipalmitoleoyl-3-palmitoyl-rac-glycerol (PoPoP) is required as an authentic reference compound for unambiguous TAG identification [1]. The original chromatographic characterization demonstrated that PoPoP is among the abundant and species-discriminating TAG molecular species in bumblebee fat body, whereas broadly distributed TAGs such as triolein (OOO) lack this discriminatory power [1]. Its use as a reference standard enables researchers to quantify PoPoP abundance across seasonal, dietary, or environmental perturbation studies in pollinator biology.

Physicochemical Benchmarking of Mixed-Chain Triacylglycerol Libraries

In studies requiring a defined mixed-chain TAG with precisely two monounsaturated and one saturated C16 acyl chain—for example, when constructing phase-behavior diagrams of model lipid systems—1,2-dipalmitoleoyl-3-palmitoyl-rac-glycerol offers a controlled intermediate between fully saturated tripalmitin (solid; mp 66–68 °C [1]) and fully monounsaturated triolein (liquid). Its experimentally characterized physical state (liquid at ambient temperature ) and predicted density (0.924 g/cm³) provide defined parameters for computational lipid modeling and in vitro lipid droplet reconstitution assays.

Application

Selection Property

Validation Focus

LC-MS/MS MRM lipidomics calibration

Defined sn-regioisomer architecture

Positional purity; external calibration accuracy

Chiral enantiomeric ratio determination

Racemic baseline standard

Chiral-phase method calibration; enantiomeric excess measurement

Bumblebee fat body lipidomics

Species-specific TAG standard

Identification accuracy in entomological samples

Mixed-chain TAG physicochemical benchmarking

Controlled unsaturation; liquid state

Phase behavior reproducibility; dissolution protocols

• [1] Cvačka J, Hovorka O, Jiroš P, Kindl J, Stránský K, Valterová I. Analysis of triacylglycerols in fat body of bumblebees by chromatographic methods. J Chromatogr A. 2006;1101(1-2):226-237. View Source